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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the foundational historical experiments that led to the

determination of the Rydberg constant, a cornerstone of atomic physics. The precise

measurement of this constant was pivotal in the development of quantum mechanics and our

understanding of atomic structure. This document provides a detailed overview of the key

experiments, their methodologies, and the quantitative data that paved the way for modern

spectroscopy.

The Dawn of Spectral Analysis: Johann Balmer and
the Visible Hydrogen Lines
The journey to determining the Rydberg constant began with the empirical observation of the

hydrogen spectrum. In 1885, Swiss mathematician Johann Jakob Balmer published a paper

describing a simple mathematical formula that could predict the wavelengths of the four visible

spectral lines of hydrogen with remarkable accuracy.[1][2][3] This empirical discovery laid the

groundwork for future theoretical explanations.
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Experimental Protocol: Balmer's Analysis of Ångström's
Data
Balmer himself did not perform the experimental measurements but rather analyzed the precise

wavelength data published by Swedish physicist Anders Jonas Ångström in 1868.[3]

Ångström's experiment involved passing an electric discharge through a glass tube containing

hydrogen gas at low pressure.[2] The light emitted from the discharge was then passed through

a prism or a diffraction grating, which separated the light into its constituent wavelengths,

revealing a series of discrete spectral lines.

The typical experimental setup of the time would have consisted of:

Hydrogen Discharge Tube: A sealed glass tube containing hydrogen gas at low pressure with

two electrodes. A high voltage applied across the electrodes would excite the hydrogen

atoms, causing them to emit light.

Spectrometer: An instrument used to measure the properties of light over a specific portion

of the electromagnetic spectrum. Early spectrometers consisted of:

A Slit: To create a narrow, well-defined beam of light from the discharge tube.

A Dispersive Element: Either a prism or a diffraction grating to separate the light by

wavelength.

A Telescope or Viewing System: To observe and measure the angular positions of the

spectral lines.

Wavelength Calibration: The positions of the spectral lines were carefully measured and

calibrated against known standards to determine their wavelengths accurately.

Quantitative Data: The Balmer Series
Balmer's formula, in its original form, was expressed as:

λ = h * (m² / (m² - n²))

where:
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λ is the wavelength of the spectral line.

h is a constant (Balmer's constant), approximately 3645.6 Å.[3]

n = 2.

m is an integer greater than 2 (m = 3, 4, 5, 6 for the visible lines).

The following table summarizes the wavelengths of the first four lines of the Balmer series as

measured by Ångström and predicted by Balmer's formula.

Line
Transition (m
→ n)

Color

Ångström's
Measured
Wavelength
(Å)

Balmer's
Calculated
Wavelength
(Å)

H-α 3 → 2 Red 6562.10 6562.08

H-β 4 → 2 Blue-Green 4860.74 4860.8

H-γ 5 → 2 Blue-Violet 4340.1 4340.0

H-δ 6 → 2 Violet 4101.2 4101.3

Expanding the Spectrum: The Discoveries of the
Lyman and Paschen Series
Balmer's work suggested that other series of spectral lines for hydrogen might exist for different

integer values of 'n'. This was soon confirmed by the discoveries of Theodore Lyman and

Friedrich Paschen, who explored the ultraviolet and infrared regions of the hydrogen spectrum,

respectively.

Theodore Lyman and the Ultraviolet Series (1906-1914)
Theodore Lyman, a physicist at Harvard University, pioneered spectroscopy in the far ultraviolet

region. His work required overcoming significant experimental challenges, as ultraviolet light is

strongly absorbed by air and by the materials typically used in optical instruments.
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To observe the ultraviolet hydrogen spectrum, Lyman constructed a vacuum spectrograph.[4]

This instrument was essential for his discoveries. The key components and procedures were:

Hydrogen Source: A discharge tube containing hydrogen gas was used to generate the

emission spectrum.

Vacuum System: The entire optical path of the spectrograph, from the light source to the

detector, was enclosed in a chamber that could be evacuated to a high vacuum. This

prevented the absorption of the ultraviolet radiation by air.

Concave Diffraction Grating: Instead of a prism, Lyman used a concave diffraction grating as

the dispersive element. The concave shape of the grating also served to focus the spectrum

onto the detector, eliminating the need for additional lenses that would absorb UV light.

Photographic Plates: The spectral lines were recorded on photographic plates that were

sensitive to ultraviolet radiation.

Lyman discovered a series of lines in the far ultraviolet, which corresponded to electron

transitions to the n=1 energy level. The first line in this series, Lyman-alpha, was discovered in

1906.[5]

Line Transition (n₂ → n₁) Wavelength (nm)

Lyman-α 2 → 1 121.6

Lyman-β 3 → 1 102.6

Lyman-γ 4 → 1 97.2

Lyman-δ 5 → 1 95.0

Lyman-ε 6 → 1 93.8

Series Limit ∞ → 1 91.2

Friedrich Paschen and the Infrared Series (1908)
In 1908, German physicist Friedrich Paschen extended the study of the hydrogen spectrum

into the infrared region.[6][7]
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Paschen's experimental setup was similar in principle to those used for visible and ultraviolet

spectroscopy but adapted for the detection of infrared radiation:

Hydrogen Discharge Source: A powerful discharge through hydrogen gas was necessary to

produce a sufficiently intense emission in the infrared.

Spectrometer with a Concave Grating: Paschen also utilized a concave grating to disperse

the infrared radiation.

Bolometer: To detect the infrared radiation, Paschen used a bolometer, a sensitive thermal

detector that measures the heating effect of the incident radiation. This was a crucial

component as photographic plates were not sensitive to these longer wavelengths.

Paschen's measurements revealed a series of lines in the infrared corresponding to electron

transitions to the n=3 energy level.[6]

Line Transition (n₂ → n₁) Wavelength (nm)

Paschen-α 4 → 3 1875

Paschen-β 5 → 3 1282

Paschen-γ 6 → 3 1094

Paschen-δ 7 → 3 1005

Series Limit ∞ → 3 820.4

The Rydberg Formula and the Emergence of a
Universal Constant
The discovery of these distinct spectral series led to a more general empirical formula

developed by the Swedish physicist Johannes Rydberg in 1888.[3] Rydberg expressed the

relationship in terms of the wavenumber (the reciprocal of the wavelength), which simplified the

mathematical form.

The Rydberg formula is given by:
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1/λ = RH * (1/n₁² - 1/n₂²)

where:

λ is the wavelength of the spectral line in vacuum.

RH is the Rydberg constant for hydrogen.

n₁ and n₂ are integers such that n₁ < n₂.

This single formula could describe all the known spectral series of hydrogen by setting n₁ to a

specific integer value for each series:

n₁ = 1 for the Lyman series

n₁ = 2 for the Balmer series

n₁ = 3 for the Paschen series

The consistency of the constant RH across all these series demonstrated its fundamental

nature.

Michelson's Contribution: Interferometry and
Precision Measurement
While not directly discovering a new spectral series, the work of American physicist Albert A.

Michelson was instrumental in advancing the precision with which spectral wavelengths and,

consequently, the Rydberg constant could be measured. His invention of the Michelson

interferometer revolutionized optical metrology.[8][9]

Experimental Protocol: The Michelson Interferometer
The Michelson interferometer splits a beam of light into two paths and then recombines them to

produce an interference pattern. By precisely measuring the changes in this interference

pattern as the path length of one of the beams is varied, the wavelength of the light can be

determined with extremely high accuracy.

The key principles of its application in spectroscopy are:
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High Resolution: The interferometer could resolve fine details in spectral lines that were

beyond the capabilities of prism or grating spectrometers of the time. This was crucial for

studying the fine structure of the hydrogen lines.

Absolute Wavelength Measurement: The interferometer allowed for the direct comparison of

the wavelength of a spectral line to a standard of length, leading to more accurate absolute

wavelength determinations.

Michelson's work on precisely measuring the standard meter in terms of the wavelength of the

red line of cadmium, for example, established a new level of accuracy in spectroscopy that was

essential for refining the value of fundamental constants like the Rydberg constant.[9]

Visualizing the Experimental Logic and Spectral
Relationships
The following diagrams, generated using the DOT language, illustrate the logical flow of the

experiments and the relationship between the different spectral series of hydrogen.
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A generalized workflow for early spectroscopic experiments.
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Electron transitions for the Lyman, Balmer, and Paschen series.

Evolution of the Rydberg Constant
The value of the Rydberg constant has been refined over time as experimental techniques

improved. The following table provides a historical perspective on its measured value.

Year(s) Experimenter(s) Method Value of R∞ (cm⁻¹)

1885 J. J. Balmer
Analysis of visible

spectrum

(Implicit in his

constant)

1890 J. R. Rydberg
Generalization of

spectral series
~109721.6

1920s-1940s Various

Grating and

interferometric

spectroscopy

~109737.3

1970s-1980s T. W. Hänsch, et al.
Doppler-free laser

spectroscopy
109737.3143(10)

2018 (CODATA)
Modern precision

spectroscopy
109737.31568508(65)
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Conclusion
The determination of the Rydberg constant is a story of meticulous experimental work and

insightful theoretical leaps. From Balmer's initial empirical formula to the high-precision laser

spectroscopy of today, the quest to accurately measure this fundamental constant has driven

significant advancements in our understanding of atomic physics and quantum mechanics. The

historical experiments detailed in this guide not only laid the foundation for the determination of

the Rydberg constant but also exemplified the scientific method at its finest, where careful

observation and quantitative analysis pave the way for profound theoretical breakthroughs.

These foundational principles of spectroscopy continue to be relevant in modern research,

including in the fields of drug discovery and development where precise analytical techniques

are paramount.
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[https://www.benchchem.com/product/b15979847/docs#a-technical-guide-to-the-historical-
experiments-that-determined-the-rydberg-constant]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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